Cas no 64211-35-4 (4H-1,3-Dithiin-5-acetic acid)

• Product Name: 4H-1,3-Dithiin-5-acetic acid
• CAS No: 64211-35-4
• MF: C₆H₈O₂S₂
• MW: 176.256519317627
• CID: 1672692
• Update Time: 2024-09-03

4H-1,3-Dithiin-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Dithiin-5-acetic acid

• Inchi： 1S/C6H8O2S2/c7-6(8)1-5-2-9-4-10-3-5/h2H,1,3-4H2,(H,7,8)
• InChI Key： FEEYSGMFQYMPPN-UHFFFAOYSA-N
• SMILES： S1C=C(CC(O)=O)CSC1

Computed Properties

• Exact Mass: 175.99664

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 394.2±42.0 °C(Predicted)
• PSA: 37.3
• pka: 4.40±0.10(Predicted)